Cas no 1158631-54-9 (2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine Dihydrochloride)

• Product Name: 2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine Dihydrochloride
• CAS No: 1158631-54-9
• MF: C₅H₁₂Cl₂N₄
• MW: 199.0815782547
• MDL: MFCD11696467
• CID: 4574063
• Update Time: 2025-11-07

2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(4-methyl-4H-1,2,4-triazol-3-yl)ethyl]amine dihydrochloride
• 2-(4-methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine dihydrochloride
• 2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine Dihydrochloride

• MDL： MFCD11696467
• Inchi： 1S/C5H10N4.2ClH/c1-9-4-7-8-5(9)2-3-6;;/h4H,2-3,6H2,1H3;2*1H
• InChI Key： CCTZRWQGXVCGSH-UHFFFAOYSA-N
• SMILES： NCCC1N(C)C=NN=1.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 184-186 °C

2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine Dihydrochloride

Research Briefing on 2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine Dihydrochloride (CAS: 1158631-54-9)

2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine Dihydrochloride (CAS: 1158631-54-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its triazole moiety and amine functionality, has been the subject of recent studies due to its potential pharmacological applications. The unique structural features of this molecule make it a promising candidate for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

Recent research has focused on the synthesis and characterization of 2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine Dihydrochloride, with particular emphasis on its physicochemical properties and biological activity. Studies have demonstrated that this compound exhibits favorable solubility and stability profiles, which are critical for its potential use in pharmaceutical formulations. Furthermore, preliminary in vitro assays have indicated that the compound may possess significant affinity for specific receptor targets, suggesting its utility as a lead compound in drug development.

One of the key areas of investigation has been the compound's potential role in modulating neurotransmitter systems. Researchers have explored its interactions with various receptors, including those involved in the regulation of dopamine and serotonin pathways. These studies have provided valuable insights into the compound's mechanism of action and its potential therapeutic applications in conditions such as depression, anxiety, and schizophrenia. Additionally, the compound's structural similarity to known pharmacophores has prompted investigations into its antimicrobial and antiviral properties.

In terms of synthetic methodology, recent advancements have enabled the efficient and scalable production of 2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine Dihydrochloride. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges associated with its preparation. These improvements have facilitated further pharmacological evaluation and have paved the way for more extensive preclinical studies.

The safety and toxicological profile of 2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine Dihydrochloride has also been a focus of recent research. Initial toxicity studies in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further development as a drug candidate, although additional studies are required to fully elucidate its long-term safety and efficacy.

Looking ahead, the continued exploration of 2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine Dihydrochloride holds promise for the discovery of new therapeutic agents. Future research directions may include the optimization of its pharmacokinetic properties, the identification of novel biological targets, and the development of derivatives with enhanced activity and selectivity. Collaborative efforts between academic and industrial researchers will be essential to translate these findings into clinically relevant applications.

In conclusion, 2-(4-Methyl-4H-1,2,4-triazol-3-yl)ethan-1-amine Dihydrochloride (CAS: 1158631-54-9) represents a compound of considerable interest in the field of medicinal chemistry. Its unique structural features, combined with its promising biological activity, make it a valuable subject of ongoing research. As studies continue to uncover its potential, this compound may emerge as a key player in the development of next-generation therapeutics for a range of medical conditions.